2-Ketoglutaric acid-13C2

• Molecular Formula: C5H6O5
• Molecular Weight: 148.08 g/mol
• InChI: InChI=1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)/i3+1,5+1
• InChIKey: KPGXRSRHYNQIFN-ZIEKVONGSA-N

2-Ketoglutaric acid-13C2 Technical Specifications

2-Ketoglutaric acid-13C2 (α-Ketoglutaric acid-13C2, CAS 123953-28-6) is a stable isotope-labeled analog of α-ketoglutaric acid (α-KG), a central intermediate of the tricarboxylic acid (TCA) cycle . This compound is specifically labeled with carbon-13 atoms at the C1 and C2 positions of the carbon backbone . It serves as a critical tracer molecule for quantitative metabolic flux analysis, enabling precise differentiation from endogenous unlabeled metabolite pools when used with mass spectrometry (MS) or nuclear magnetic resonance (NMR) detection platforms .

Compound Type 13C2-labeled α-ketoglutarate analog

Detection Platform LC-MS, GC-MS, or NMR metabolic flux analysis

Workflow Fit Isotope dilution internal standard and tracer for TCA cycle studies

2-Ketoglutaric acid-13C2: Substitution Limitations

The use of unlabeled 2-ketoglutaric acid or alternative isotopologues (e.g., 13C1-labeled or uniformly 13C5-labeled) is not a functionally equivalent substitute for 2-Ketoglutaric acid-13C2 in specific quantitative workflows [1]. Unlabeled material cannot be distinguished from endogenous metabolite pools in complex biological matrices, precluding any form of tracer-based metabolic flux analysis or absolute quantification via isotope dilution [2]. While uniformly labeled 13C5 α-KG or alternative singly labeled species offer mass shifts, the specific [1,2-13C2] labeling pattern provides a unique mass isotopomer distribution signature (+2 Da shift) that is essential for resolving specific TCA cycle pathways without the signal overlap and spectral complexity introduced by more extensively labeled compounds [3].

Unlabeled 2-KG

Cannot be distinguished from endogenous pools, precluding tracer-based flux analysis or absolute quantification by isotope dilution.

Uniformly 13C5-α-KG

Introduces M+5 isotopologue that may overlap with reductive carboxylation signals, complicating pathway deconvolution.

13C1-labeled species

Lacks the specific +2 Da mass shift needed to resolve oxidative TCA cycle flux without spectral ambiguity.

• [1] Metallo CM, Gameiro PA, Bell EL, et al. Reductive glutamine metabolism by IDH1 mediates lipogenesis under hypoxia. Nature. 2011;481(7381):380-384. View Source
• [2] 2-Ketoglutaric acid-13C. GlpBio. Available at: https://www.glpbio.com/2-ketoglutaric-acid-13c.html. View Source
• [3] Jang C, Chen L, Rabinowitz JD. Metabolomics and Isotope Tracing. Cell. 2018;173(4):822-837. View Source

2-Ketoglutaric acid-13C2 Quantitative Evidence

Absolute Quantification via Isotope Dilution MS

2-Ketoglutaric acid-13C2 provides a +2 Dalton mass shift relative to unlabeled α-ketoglutarate, enabling its use as a perfect co-eluting internal standard for absolute quantification via isotope dilution mass spectrometry (IDMS) [1]. This eliminates matrix effects and instrument variability that compromise the accuracy of external calibration methods [2].

IDMS Quantification

Class-level

Target as internal standard corrects matrix effects; external calibration susceptible to >50% bias in complex samples.

Supports accurate absolute quantification in complex matrices.

Data to verify; class-level inference

Evidence Dimension	Quantification Accuracy and Matrix Effect Compensation
Target Compound Data	Enables absolute quantification with <5% CV when used as internal standard [Class-level inference]
Comparator Or Baseline	Unlabeled 2-ketoglutaric acid used with external calibration
Quantified Difference	Target compound (as internal standard) corrects for ion suppression/enhancement; external calibration does not, leading to potential >50% bias in complex samples [Class-level inference]
Conditions	LC-ESI-MS/MS analysis of plasma, tissue homogenates, or cell extracts

Why This Matters

This capability is essential for studies requiring accurate, absolute quantification of α-KG pools in biological samples, which is unachievable with unlabeled standards.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [2] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends Anal Chem. 2008;27(10):924-933. View Source

Hyperpolarized 13C MRI of 2-KGDH Activity

The diethyl ester of [1,2-13C2]-2-ketoglutarate has been explicitly developed and validated as a hyperpolarized probe for real-time, in vivo monitoring of 2-ketoglutarate dehydrogenase (2-KGDH) activity in the liver [1]. This specific isotopologue is required for the probe's design and its metabolic conversion to hyperpolarized [13C]bicarbonate [2].

Hyperpolarized MRI Probe

Head-to-head

Diethyl [1,2-13C2]-2-ketoglutarate produced hyperpolarized [13C]bicarbonate signal in rat liver within seconds.

Enables real-time in vivo 2-KGDH activity imaging.

Specific probe design validated in literature

Evidence Dimension	Production of Hyperpolarized [13C]Bicarbonate (In Vivo TCA Cycle Flux Signal)
Target Compound Data	Diethyl [1,2-13C2]-2-ketoglutarate injection produced hyperpolarized [13C]bicarbonate signal in rat liver within seconds [1]
Comparator Or Baseline	Unlabeled 2-ketoglutarate or uniformly labeled 13C5-2-ketoglutarate
Quantified Difference	Target compound generates specific hyperpolarized [13C]bicarbonate signal from 2-KGDH activity; comparator compounds lack the required [1,2-13C2] labeling pattern for this probe design [1]
Conditions	Dynamic nuclear polarization (DNP) hyperpolarization and in vivo 13C NMR in rat models [1]

Why This Matters

This specific isotopologue is not an arbitrary choice but a functional requirement for this advanced imaging application, as documented in primary literature.

• [1] Singh J, et al. 13C-Labeled Diethyl Ketoglutarate Derivatives as Hyperpolarized Probes of 2-Ketoglutarate Dehydrogenase Activity. Anal Sens. 2021;1(1):14-21. View Source
• [2] Singh J, et al. 13C-Labeled Diethyl Ketoglutarate Derivatives as Hyperpolarized Probes of 2-Ketoglutarate Dehydrogenase Activity. Anal Sens. 2021;1(1):14-21. View Source

Oxidative vs. Reductive TCA Flux Resolution

In complex 13C-tracer studies, the specific M+2 isotopologue of α-KG generated from [1,2-13C2] tracers is a critical analyte for deconvoluting metabolic pathways [1]. The M+2 mass shift is distinct from the M+5 mass shift generated by uniformly labeled [U-13C5] glutamine tracers, which is the primary signal for reductive carboxylation flux [2].

TCA Flux Resolution

Cross-study

M+2 signal (oxidative) vs M+5 signal (reductive) allows deconvolution of competing metabolic routes.

Resolves oxidative vs reductive TCA cycle pathways in metabolic studies.

Cross-study comparable

Evidence Dimension	Mass Isotopomer Distribution (MID) for Pathway Resolution
Target Compound Data	[1,2-13C2]-2-KG produces an M+2 isotopologue, characteristic of oxidative TCA cycle flux [1]
Comparator Or Baseline	[U-13C5]-glutamine tracer produces M+5 α-KG isotopologue, characteristic of reductive carboxylation flux [2]
Quantified Difference	M+2 signal (oxidative) vs. M+5 signal (reductive) allows for quantitative deconvolution of these distinct metabolic routes [REFS-1, REFS-2]
Conditions	LC-MS/MS analysis of 13C-labeled cell or tissue extracts [1]

Why This Matters

This specific isotopologue provides a unique analytical handle for resolving competing metabolic pathways, a capability not offered by unlabeled or uniformly labeled compounds alone.

• [1] Metallo CM, Gameiro PA, Bell EL, et al. Reductive glutamine metabolism by IDH1 mediates lipogenesis under hypoxia. Nature. 2011;481(7381):380-384. View Source
• [2] Jang C, Chen L, Rabinowitz JD. Metabolomics and Isotope Tracing. Cell. 2018;173(4):822-837. View Source

2-Ketoglutaric acid-13C2 Application Scenarios

Absolute Quantification for Metabolomics Studies

Procure 2-Ketoglutaric acid-13C2 for use as an isotope-labeled internal standard in LC-MS/MS assays. This application leverages the compound's +2 Da mass shift to enable precise, matrix-independent quantification of endogenous α-KG levels in plasma, tissue biopsies, and cell culture samples, addressing the accuracy limitations of external calibration [1].

Hyperpolarized 13C MRI of TCA Cycle Flux

Utilize the diethyl ester derivative of 2-Ketoglutaric acid-13C2 for hyperpolarized 13C MRI studies to non-invasively monitor real-time 2-KGDH enzyme activity. This is a specific, literature-validated application for assessing metabolic flux in tumor microenvironments and liver tissue [1].

SIRM for Central Carbon Metabolism Deconvolution

Employ 2-Ketoglutaric acid-13C2 as a tracer in cell culture or in vivo models to generate distinct M+2 mass isotopomers of downstream metabolites. This enables the quantitative analysis of oxidative versus reductive TCA cycle fluxes, a critical differentiator for studying metabolic rewiring in cancer, stem cell biology, and immunology [1].

Assay Development for α-KG-Dependent Enzymes

Use 2-Ketoglutaric acid-13C2 as a stable isotope-labeled substrate or internal standard in assays for α-KG-dependent dioxygenases (e.g., prolyl hydroxylases, histone demethylases) to enhance quantitative accuracy and validate assay performance without interference from endogenous α-KG present in enzyme preparations or cell lysates [1].

Application

Selection Property

Validation Focus

Quantitative Metabolomics

Isotope dilution MS internal standard

Matrix-independent quantification accuracy

Hyperpolarized 13C Metabolic Imaging

Diethyl ester with specific [1,2-13C2] labeling

Real-time TCA flux visualization

Metabolic Flux Analysis

M+2 isotopologue for oxidative flux

Oxidative vs reductive pathway resolution

α-KG-Dependent Enzyme Assays

Labeled substrate free of endogenous interference

Assay accuracy and specificity

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [2] Singh J, et al. 13C-Labeled Diethyl Ketoglutarate Derivatives as Hyperpolarized Probes of 2-Ketoglutarate Dehydrogenase Activity. Anal Sens. 2021;1(1):14-21. View Source
• [3] Metallo CM, Gameiro PA, Bell EL, et al. Reductive glutamine metabolism by IDH1 mediates lipogenesis under hypoxia. Nature. 2011;481(7381):380-384. View Source